![molecular formula C16H14N2O3 B5731298 2-[4-(dimethylamino)phenyl]-4-(2-furyl)-6H-1,3-oxazin-6-one](/img/structure/B5731298.png)
2-[4-(dimethylamino)phenyl]-4-(2-furyl)-6H-1,3-oxazin-6-one
Overview
Description
2-[4-(dimethylamino)phenyl]-4-(2-furyl)-6H-1,3-oxazin-6-one is a synthetic compound that has been widely studied for its potential applications in various scientific research fields. This compound is also known as DMFO or furamidine and has a complex structure that makes it a popular choice for researchers.
Mechanism of Action
The mechanism of action of DMFO involves the inhibition of DNA synthesis and replication in cells. It binds to the minor groove of DNA and disrupts the hydrogen bonding between the base pairs, leading to DNA damage and inhibition of cell growth.
Biochemical and Physiological Effects:
DMFO has been found to exhibit various biochemical and physiological effects, including the inhibition of topoisomerase II activity, induction of apoptosis, and modulation of immune responses. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
DMFO has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, it also has some limitations, such as its poor solubility in water and the need for specialized equipment for its synthesis and analysis.
Future Directions
There are several future directions for the study of DMFO, including the development of novel synthetic routes for its production, the investigation of its potential applications in different disease models, and the elucidation of its mechanism of action at the molecular level. Additionally, the exploration of its potential as a therapeutic agent for various diseases is an exciting area of research.
Synthesis Methods
The synthesis of DMFO involves the reaction between 4-(dimethylamino)benzaldehyde and 2-furoic acid in the presence of a catalyst such as trifluoroacetic anhydride. The reaction yields 2-[4-(dimethylamino)phenyl]-4-(2-furyl)-6H-1,3-oxazin-6-one in high yield and purity.
Scientific Research Applications
DMFO has been extensively studied for its potential applications in various scientific research fields such as cancer research, infectious diseases, and neurological disorders. It has been found to exhibit potent antiparasitic, antiviral, and anticancer activities, making it a promising candidate for drug development.
properties
IUPAC Name |
2-[4-(dimethylamino)phenyl]-4-(furan-2-yl)-1,3-oxazin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-18(2)12-7-5-11(6-8-12)16-17-13(10-15(19)21-16)14-4-3-9-20-14/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDHMYIHZLBMDLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2=NC(=CC(=O)O2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Dimethylamino)phenyl]-4-(furan-2-yl)-1,3-oxazin-6-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chlorobenzyl)-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide](/img/structure/B5731235.png)
![N-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]butanamide](/img/structure/B5731240.png)
![2-chloro-N-cyclohexyl-5-[(dimethylamino)sulfonyl]benzamide](/img/structure/B5731260.png)
![N-[1,1-dimethyl-2-(4-morpholinyl)ethyl]benzenesulfonamide](/img/structure/B5731264.png)
![3-{[5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,3-benzoxazol-2(3H)-one](/img/structure/B5731276.png)
![4-{[4-(acetylamino)-3-chlorophenyl]amino}-4-oxo-2-butenoic acid](/img/structure/B5731292.png)
![N'-{[(2-methoxyphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide](/img/structure/B5731315.png)